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Compound of Interest

Compound Name:
(E)-Methyl 3-(4-

cyanophenyl)acrylate

Cat. No.: B1148188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of (E)-
Methyl 3-(4-cyanophenyl)acrylate, with a focus on its molecular weight. The information is

presented to support research, development, and application of this compound in various

scientific fields.

Physicochemical Data Summary
The fundamental properties of (E)-Methyl 3-(4-cyanophenyl)acrylate are summarized in the

table below for easy reference and comparison.

Parameter Value Reference

Molecular Formula C₁₁H₉NO₂ [1][2]

Molecular Weight 187.19 g/mol [1][2]

IUPAC Name
methyl (E)-3-(4-

cyanophenyl)prop-2-enoate
[1]

CAS Number 67472-79-1 [1][3]
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The determination of the molecular weight of (E)-Methyl 3-(4-cyanophenyl)acrylate is

typically achieved through mass spectrometry.

Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to confirm the

molecular weight of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is used.

Sample Preparation: A dilute solution of (E)-Methyl 3-(4-cyanophenyl)acrylate is prepared

in a suitable volatile solvent such as methanol or acetonitrile.

Ionization: Electrospray ionization (ESI) is a common method for this type of molecule,

typically in positive ion mode.

Analysis: The sample is introduced into the mass spectrometer. The instrument separates

the ions based on their m/z ratio. The peak corresponding to the protonated molecule

[M+H]⁺ is identified.

Data Interpretation: The molecular weight is calculated from the m/z value of the molecular

ion peak. For (E)-Methyl 3-(4-cyanophenyl)acrylate, the expected molecular ion peak

would correspond to a mass of 187.19.[1]

Logical Relationships and Structure
The structural arrangement of (E)-Methyl 3-(4-cyanophenyl)acrylate dictates its chemical

properties and molecular weight. The following diagram illustrates the logical relationship

between the compound's name, its constituent parts, and its overall molecular formula, which is

the basis for its molecular weight.
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(E)-Methyl 3-(4-cyanophenyl)acrylate

Methyl Group
(CH3)

Acrylate Backbone
(C3H2O2)

4-Cyanophenyl Group
(C7H4N)

Molecular Formula
C11H9NO2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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